Cas no 2248308-90-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2248308-90-7
• MF: C₁₈H₁₄N₂O₅S
• MW: 370.379163265228
• CID: 6241879
• PubChem ID: 165724913
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate
• 2248308-90-7
• EN300-6519728

• Inchi： 1S/C18H14N2O5S/c1-19-14(21)9-12(15(19)13-7-4-8-26-13)18(24)25-20-16(22)10-5-2-3-6-11(10)17(20)23/h2-8,12,15H,9H2,1H3
• InChI Key： ZUTCMZIMCLKXRN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC(N1C)=O

Computed Properties

• Exact Mass: 370.06234272g/mol
• Monoisotopic Mass: 370.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate (CAS No. 2248308-90-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate (CAS No. 2248308-90-7) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of multiple functional groups, including a 1,3-dioxo-isoindole moiety and a pyrrolidine carboxylate derivative. This combination makes it a subject of interest in pharmaceutical research, particularly in the development of novel bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, given its structural complexity and potential interactions with biological targets.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate has surged due to their versatility in medicinal chemistry. The thiophene ring in its structure is particularly noteworthy, as thiophene derivatives are known for their role in enhancing pharmacokinetic properties. This aligns with the growing trend of optimizing drug candidates for improved bioavailability and target specificity. The compound's CAS No. 2248308-90-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate involves multi-step organic reactions, often requiring advanced techniques such as microwave-assisted synthesis or catalyzed cross-coupling. These methods are favored for their efficiency and reduced environmental impact, addressing the increasing focus on green chemistry in the pharmaceutical industry. The compound's isoindole core also contributes to its stability, making it a viable candidate for further derivatization and optimization.

From a therapeutic perspective, the pyrrolidine carboxylate segment of this molecule is reminiscent of scaffolds found in protease inhibitors and enzyme modulators. This has sparked interest in its potential applications for neurodegenerative diseases and metabolic disorders, areas where current treatments often face limitations. The integration of AI-driven drug design tools has further accelerated the exploration of such compounds, enabling researchers to predict binding affinities and optimize molecular interactions with unprecedented accuracy.

In addition to its pharmaceutical relevance, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate is also studied for its physicochemical properties. Its solubility, melting point, and stability under various conditions are critical parameters for formulation scientists. These properties are often compared to those of similar N-heterocyclic compounds, providing insights into structure-activity relationships. The compound's CAS No. 2248308-90-7 is frequently referenced in patent applications, highlighting its commercial potential in niche markets.

As the scientific community continues to explore small-molecule therapeutics, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylate represent a bridge between traditional medicinal chemistry and modern drug discovery paradigms. Their ability to interact with multiple biological targets while maintaining synthetic accessibility makes them invaluable tools for addressing unmet medical needs. Future research will likely focus on expanding their applications, particularly in personalized medicine and targeted therapies.